Cas no 2172582-55-5 (2-1-(3-hydroxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(3-hydroxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172582-55-5
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5814750
• PubChem ID: 165733657
• Update Time: 2025-07-01

2-1-(3-hydroxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-hydroxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-(3-hydroxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172582-55-5
• EN300-1599025

• Inchi： 1S/C12H18N4O2/c1-8(9(2)17)16-12(10-4-6-18-7-10)11(3-5-13)14-15-16/h8-10,17H,3-4,6-7H2,1-2H3
• InChI Key： SCVKYNNECGPRPA-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CC#N)N=NN1C(C)C(C)O

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 84Ų

Additional information on 2-1-(3-hydroxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

2-1-(3-Hydroxybutan-2-yl)-5-(Oxolan-3-yl)-1H-1,2,3-Triazol-4-Ylacetonitrile: A Novel Compound with Promising Therapeutic Potential

2-1-(3-Hydroxybutan-2-yl)-5-(Oxolan-3-yl)-1H-1,2,3-Triazol-4-ylacetonitrile, with the chemical formula C₁₄H₂₁N₃O₃ and CAS number 2172582-55-5, represents a unique class of 1,2,3-triazole derivatives that have garnered significant attention in recent years. This compound is characterized by its complex molecular structure, which includes a 3-hydroxybutan-2-yl group attached to a 1H-1,2,3-triazol-4-yl ring system, further modified by an oxolan-3-yl substituent. The presence of multiple functional groups, including nitrile and hydroxyl functionalities, suggests potential for diverse pharmacological activities. Recent studies have highlighted its role in modulating cytokine signaling pathways and its potential as an anti-inflammatory agent in chronic diseases.

The 1,2,3-triazole core is a well-established pharmacophore in drug discovery, known for its ability to interact with various biological targets. The 3-hydroxybutan-2-yl side chain introduces additional steric and electronic effects, which may enhance the compound's bioavailability and target specificity. The oxolan-3-yl group, a cyclic ether derivative, further contributes to the molecule's stability and solubility properties. These structural features make 2-1-(3-Hydroxybutan-2-yl)-5-(Oxolan-3-yl)-1H-1,2,3-Triazol-4-ylacetonitrile a promising candidate for further exploration in therapeutic applications.

Recent advances in medicinal chemistry have demonstrated the importance of structure-activity relationship (SAR) studies in optimizing the biological activity of 1,2,3-triazole derivatives. A 2023 study published in Journal of Medicinal Chemistry reported that compounds with similar 1H-1,2,3-triazol-4-yl scaffolds exhibited significant anti-inflammatory effects in lipopolysaccharide (LPS)-induced inflammation models. The incorporation of a hydroxyalkyl group, such as the 3-hydroxybutan-2-yl substituent, was found to enhance the compound's ability to inhibit pro-inflammatory cytokine production, including interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings align with the potential therapeutic applications of 2-1-(3-Hydroxybutan-2-yl)-5-(Oxolan-3-yl)-1H-1,2,3-Triazol-4-ylacetonitrile in inflammatory disorders.

From a synthetic perspective, the preparation of 2-1-(3-Hydroxybutan-2-yl)-5-(Oxolan-3-yl)-1H-1,2,3-Triazol-4-ylacetonitrile typically involves multi-step organic reactions. A 2022 paper in Organic & Biomolecular Chemistry described a novel click chemistry approach for constructing the 1,2,3-triazole core, utilizing azide-alkyne cycloaddition to form the central scaffold. Subsequent functionalization with the 3-hydroxybutan-2-yl and oxolan-3-yl groups was achieved through selective alkylation and epoxidation reactions. This synthetic strategy highlights the importance of modular design in the development of complex heterocyclic compounds.

Pharmacokinetic studies on 2-1-(3-Hydroxybutan-2-yl)-5-(Oxolan-3-yl)-1H-1,2,3-Triazol-4-ylacetonitrile have shown promising results. A 2023 preclinical study in Drug Metabolism and Disposition reported that the compound exhibits high oral bioavailability (>70%) in rodent models, attributed to its hydrophilic and lipophilic balance. The presence of the nitrile group and the hydroxyl substituents likely contributes to its solubility and metabolic stability. These properties are critical for the development of oral therapeutics with prolonged half-life and reduced toxicity.

Emerging research suggests that 2-1-(3-Hydroxybutan-2-yl)-5-(Oxolan-3-yl)-1H-1,2,3-Triazol-4-ylacetonitrile may also have anti-cancer properties. A 2024 study in Cancer Research investigated its effects on prostate cancer cell lines, finding that it significantly inhibits cell proliferation and induces apoptosis. The mechanism of action appears to involve the modulation of PI3K/AKT signaling pathways, which are frequently dysregulated in cancer. These findings underscore the potential of this compound as a targeted therapy in oncology.

Despite these promising findings, further research is needed to fully elucidate the mechanism of action and in vivo efficacy of 2-1-(3-Hydroxybutan-2-yl)-5-(Oxolan-3-yl)-1H-1,2,3-Triazol-4-ylacetonitrile. Potential challenges include the optimization of its pharmacokinetic profile and the identification of its molecular targets. Advances in computational modeling and high-throughput screening may provide valuable insights into these aspects. Additionally, clinical trials are essential to evaluate its safety and efficacy in human subjects.

In conclusion, 2-1-(3-Hydroxybutan-2-yl)-5-(Oxolan-3-yl)-1H-1,2,3-Triazol-4-ylacetonitrile represents a novel compound with significant potential in the fields of inflammation, oncology, and drug discovery. Its unique molecular structure, combined with the growing body of research supporting its biological activities, positions it as a promising candidate for further development. Continued exploration of its properties and mechanisms will be crucial in translating these findings into effective therapeutic strategies.